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Compound of Interest |

4-(1-(Tert-
Compound Name: butoxycarbonyl)piperidin-4-

yl)butanoic acid

Cat. No.: B131822

Technical Dossier: N-Boc-4-piperidinebutanoic
Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of

N-Boc-4-piperidinebutanoic acid, a key building block in synthetic organic chemistry and
pharmaceutical development.

Core Compound Data

N-Boc-4-piperidinebutanoic acid is a derivative of piperidine featuring a tert-butoxycarbonyl
(Boc) protecting group on the nitrogen atom and a butanoic acid substituent at the 4-position.
This structure makes it a valuable intermediate for the synthesis of more complex molecules,
particularly in the development of novel therapeutic agents.

The key quantitative data for this compound are summarized in the table below.
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Property Value
Molecular Formula C14H25NO4[1]
Molecular Weight 271.35 g/mol [1]

Logical Structure of N-Boc-4-piperidinebutanoic
Acid

The following diagram illustrates the connectivity of the primary functional groups within the

molecule.
N-Boc Group Piperidine Ring Butanoic Acid Sidechain
tert-But(c;g((::)arbonyl N-substitution »| Piperidine 4-position linkage »| Butanoic Acid

Click to download full resolution via product page

Caption: Functional group relationship in N-Boc-4-piperidinebutanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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